Cas no 1335042-59-5 (4-(2-Methylpropyl)azetidin-2-one)

• Product Name: 4-(2-Methylpropyl)azetidin-2-one
• CAS No: 1335042-59-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD20384762
• CID: 4695325
• PubChem ID: 54194726
• Update Time: 2025-10-12

4-(2-Methylpropyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• (+/-)-4-isobutylazetidin-2-one
• 4-(2-methylpropyl)azetidin-2-one
• 4-(2-Methylpropyl)azetidin-2-one

• MDL： MFCD20384762
• Inchi： 1S/C7H13NO/c1-5(2)3-6-4-7(9)8-6/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： PKZNKDUMWADENF-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C)C)N1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 1

Additional information on 4-(2-Methylpropyl)azetidin-2-one

Recent Advances in the Study of 4-(2-Methylpropyl)azetidin-2-one (CAS: 1335042-59-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-Methylpropyl)azetidin-2-one (CAS: 1335042-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This β-lactam derivative, characterized by its azetidin-2-one core and 2-methylpropyl substituent, has been the subject of several innovative studies aimed at exploring its synthetic pathways, biological activities, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its role in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 4-(2-Methylpropyl)azetidin-2-one, leveraging advanced organic chemistry techniques to improve yield and purity. Researchers have reported novel catalytic methods for the enantioselective synthesis of this compound, which is critical for its application in chiral drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed asymmetric hydrogenation to achieve high enantiomeric excess (ee) in the synthesis of 4-(2-Methylpropyl)azetidin-2-one, paving the way for its use in stereospecific therapeutics.

In addition to synthetic advancements, the biological activities of 4-(2-Methylpropyl)azetidin-2-one have been extensively investigated. Preliminary in vitro studies have revealed its potent inhibitory effects on bacterial penicillin-binding proteins (PBPs), suggesting potential applications as an antibiotic agent. Furthermore, recent research has explored its role as a protease inhibitor, with promising results in the context of antiviral and anticancer therapies. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in inhibiting the main protease of SARS-CoV-2, underscoring its relevance in the post-pandemic era.

The pharmacological profile of 4-(2-Methylpropyl)azetidin-2-one has also been a focal point of recent investigations. Pharmacokinetic studies in animal models have demonstrated favorable absorption and distribution properties, with low toxicity levels observed at therapeutic doses. These findings support its potential as a lead compound for further drug development. Moreover, computational modeling studies have provided insights into its binding interactions with target proteins, facilitating the design of derivatives with enhanced efficacy and selectivity.

In conclusion, the latest research on 4-(2-Methylpropyl)azetidin-2-one (CAS: 1335042-59-5) underscores its versatility and promise in chemical biology and pharmaceutical applications. From synthetic innovations to biological and pharmacological explorations, this compound continues to inspire new avenues of research. Future studies are expected to delve deeper into its mechanistic actions and clinical potential, solidifying its position as a valuable asset in the quest for novel therapeutics.